Cas no 1147198-16-0 (5-Phenyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 5-Phenyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 1147198-16-0
• MF: C₁₄H₇F₃N₃NaO₂
• MW: 329.209264039993
• MDL: MFCD04971106
• CID: 2952722
• PubChem ID: 19616368
• Update Time: 2025-07-18

5-Phenyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-苯基-7-三氟甲基-吡唑[1,5-A]嘧啶-3-羧酸
• sodium 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• sodium;5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• Sodium 5-phenyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• STK349856
• Z2106593240
• sodium, 5-phenyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• sodium5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• 5-Phenyl-
• G20463
• AKOS000311112
• CS-0242802
• EN300-255480
• C14H7F3N3NaO2
• AKOS025244702
• 5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, sodium salt
• MFCD04971106
• AKOS024273118
• 1147198-16-0
• 5-Phenyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid

• MDL： MFCD04971106
• Inchi： 1S/C14H8F3N3O2.Na/c15-14(16,17)11-6-10(8-4-2-1-3-5-8)19-12-9(13(21)22)7-18-20(11)12;/h1-7H,(H,21,22);/q;+1/p-1
• InChI Key： SZCAXUMCYZTDGV-UHFFFAOYSA-M
• SMILES： [Na+].FC(C1=CC(C2C=CC=CC=2)=NC2=C(C(=O)[O-])C=NN21)(F)F

Computed Properties

• Exact Mass: 329.03880524Da
• Monoisotopic Mass: 329.03880524Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-Phenyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylic acid

Introduction to 5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1147198-16-0)

5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1147198-16-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is characterized by a pyrazolopyrimidine core substituted with a phenyl group at the 5-position and a trifluoromethyl group at the 7-position. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The carboxylic acid moiety at the 3-position further enhances its potential as a drug candidate by providing a site for conjugation and metabolism.

Recent studies have highlighted the potential of 5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has also shown potential as an antiviral agent. Studies have demonstrated its ability to inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve interference with viral replication enzymes and modulation of host cell signaling pathways. This dual activity against both inflammation and viral infection makes it an attractive target for further drug development.

The anticancer potential of 5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has also been explored in preclinical studies. Research conducted at leading cancer research institutions has shown that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death. These findings suggest that 5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid have been extensively studied to assess its suitability as a drug candidate. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity in animal models, making it a promising candidate for further clinical evaluation.

In conclusion, 5-Phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1147198-16-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for drug development. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.